N-{1-[4-ethyl-5-({2-[(4-iodo-2-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]-2-methylpropyl}-3-methylbenzamide
N-{1-[4-ethyl-5-({2-[(4-iodo-2-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]-2-methylpropyl}-3-methylbenzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0932477
InChI:
InChI=1S/C25H30IN5O2S/c1-6-31-23(22(15(2)3)28-24(33)18-9-7-8-16(4)12-18)29-30-25(31)34-14-21(32)27-20-11-10-19(26)13-17(20)5/h7-13,15,22H,6,14H2,1-5H3,(H,27,32)(H,28,33)
SMILES:
CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)I)C)C(C(C)C)NC(=O)C3=CC(=CC=C3)C
Molecular Formula:
C25H30IN5O2S
Molecular Weight:
591.5 g/mol
N-{1-[4-ethyl-5-({2-[(4-iodo-2-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]-2-methylpropyl}-3-methylbenzamide
CAS No.:
Cat. No.: VC0932477
Molecular Formula: C25H30IN5O2S
Molecular Weight: 591.5 g/mol
* For research use only. Not for human or veterinary use.
![N-{1-[4-ethyl-5-({2-[(4-iodo-2-methylphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]-2-methylpropyl}-3-methylbenzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C25H30IN5O2S |
|---|---|
| Molecular Weight | 591.5 g/mol |
| IUPAC Name | N-[1-[4-ethyl-5-[2-(4-iodo-2-methylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]-2-methylpropyl]-3-methylbenzamide |
| Standard InChI | InChI=1S/C25H30IN5O2S/c1-6-31-23(22(15(2)3)28-24(33)18-9-7-8-16(4)12-18)29-30-25(31)34-14-21(32)27-20-11-10-19(26)13-17(20)5/h7-13,15,22H,6,14H2,1-5H3,(H,27,32)(H,28,33) |
| Standard InChI Key | TURIGRLZDAAIMQ-UHFFFAOYSA-N |
| SMILES | CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)I)C)C(C(C)C)NC(=O)C3=CC(=CC=C3)C |
| Canonical SMILES | CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)I)C)C(C(C)C)NC(=O)C3=CC=CC(=C3)C |
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